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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Acid Yellow 61, a sulfonated monoazo dye, is a synthetic colorant with extensive industrial

applications, primarily in the dyeing of textiles such as wool, silk, and polyamide fabrics, as well

as in the coloration of leather. Despite its widespread industrial use, a comprehensive review of

scientific literature reveals a significant gap in its application within biological, medical, or drug

development research. This technical guide synthesizes the known physicochemical properties

of Acid Yellow 61 and, based on the established research applications of structurally related

sulfonated azo dyes, explores its potential, yet currently hypothetical, applications for the

scientific research community. This document aims to serve as a foundational resource for

researchers interested in exploring the untapped potential of this compound in areas such as

cellular imaging, diagnostics, and as a tool for studying macromolecular structures.

Physicochemical and Industrial Profile of Acid
Yellow 61
Acid Yellow 61 is characterized by its yellow powder form and solubility in water. Its primary

role is as a colorant, a function of its azo chromophore. The presence of sulfonate groups

enhances its water solubility and its ability to bind to proteinaceous materials like wool and silk

through ionic interactions.
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Chemical and Physical Properties
Property Value Reference

C.I. Name Acid Yellow 61 [1]

C.I. Number 18968 [1][2]

CAS Number 12217-38-8 [1]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow powder [1]

Solubility in Water 35 g/L at 90 °C [1][3]

Synonyms

Weak Acid Yellow GW, Weak

Acid Yellow P-L, Acid Brilliant

Yellow PL, Sandolan Fast

Yellow P-L, Suminol Fast

Yellow G

[1][2]

Established Industrial Applications
The primary application of Acid Yellow 61 is in the dyeing of various materials. Its utility in this

sector is well-documented in numerous patents and industrial chemical literature.

Industry Application

Textile
Dyeing of wool, silk, polyamide fibers, and their

blends.[1]

Leather Coloration of leather goods.[1]

Inks Formulation of inks for writing instruments.

Hypothetical Research Applications
While no direct evidence of Acid Yellow 61's use in biomedical research has been identified,

the known applications of other sulfonated azo dyes provide a framework for postulating
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potential research avenues. These proposed applications are speculative and would require

significant experimental validation.

As a Fluorescent Probe for Hypoxia Detection
Concept: Many azo dyes are non-fluorescent due to the efficient quenching of excited states by

the azo (-N=N-) group.[4] Under hypoxic conditions, cellular reductases can cleave the azo

bond. If Acid Yellow 61 were to be structurally modified to link it to a fluorophore, this cleavage

could restore fluorescence, creating an "off-on" probe for detecting hypoxic environments in cell

cultures or tissue models.[5][6]

Proposed Mechanism:
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Caption: Hypothetical mechanism of Acid Yellow 61 as a hypoxia-activated fluorescent probe.

Staining and Analysis of Macromolecular Structures
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Concept: Sulfonated azo dyes are utilized in histochemistry to study the orientation of protein

macromolecules, such as collagen, through linear dichroism.[1][7] The sulfonate groups of the

dye bind electrostatically to positively charged groups on proteins. When the protein substrate

is highly oriented, the bound dye molecules also become oriented, leading to differential

absorption of polarized light.

Potential Application: Acid Yellow 61, with its two sulfonate groups, could potentially be used

to stain oriented biological structures like tendons, ligaments, or muscle fibers. Analysis with

polarized light microscopy could then provide insights into the molecular organization and

changes in these tissues during development, disease, or in response to therapeutic agents.

Experimental Protocols for Validation
The following are proposed experimental workflows to investigate the hypothetical applications

of Acid Yellow 61.

Workflow for Assessing Cytotoxicity and
Biocompatibility
A prerequisite for any biological application is the assessment of the compound's toxicity.
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Prepare Acid Yellow 61 Stock Solution

Dose-Response Treatment
(Various concentrations of Acid Yellow 61)

Cell Culture (e.g., Fibroblasts, Macrophages)

Incubation (24, 48, 72 hours)

MTT or other Viability Assay LDH Assay for Cytotoxicity

Data Analysis:
Determine IC50 and assess membrane integrity

Click to download full resolution via product page

Caption: Experimental workflow for evaluating the cytotoxicity of Acid Yellow 61.

Protocol for Evaluating Staining of Collagenous Tissue
Tissue Preparation: Obtain rat Achilles tendons and fix in 4% paraformaldehyde.

Staining Solution: Prepare a 0.1% (w/v) solution of Acid Yellow 61 in a suitable buffer (e.g.,

McIlvaine buffer at pH 4.0).

Staining Procedure: Immerse fixed tendons in the staining solution for 1 hour.

Washing: Rinse thoroughly with the buffer solution to remove unbound dye.

Mounting: Mount the stained tendons on a microscope slide.

Analysis: Observe the stained tissue using a polarized light microscope.
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Data Acquisition: Measure the absorbance of light polarized parallel and perpendicular to the

main axis of the tendon to determine linear dichroism.

Toxicological and Safety Considerations
As an azo dye, Acid Yellow 61 carries potential toxicological risks that must be considered.

The degradation of azo dyes can lead to the formation of aromatic amines, some of which are

known to be hazardous.[8]

Toxicity Aspect Information Reference

Acute Toxicity
May be harmful if swallowed or

inhaled.
[9]

Skin Irritation Classified as a skin irritant. [9]

Eye Irritation Classified as an eye irritant. [9]

Contact Allergy
Known to cause contact

allergy.
[10]

Genotoxicity

No specific data found for Acid

Yellow 61, but some azo dyes

have shown genotoxic

potential.

[11]

Conclusion and Future Directions
Acid Yellow 61 is a well-established industrial dye with a currently unexplored potential in the

realm of biomedical research. Based on the functional precedent of similar sulfonated azo

dyes, this compound presents intriguing, albeit hypothetical, opportunities for the development

of novel research tools. Future research should initially focus on rigorous toxicological and

biocompatibility testing. Should the compound prove to be sufficiently non-toxic at effective

concentrations, further investigation into its potential as a fluorescent probe or a specialized

stain for macromolecular structures would be warranted. The development of such applications

would require a multidisciplinary approach, combining expertise in synthetic chemistry, cell

biology, and advanced microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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